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Compound of Interest

Compound Name:
2-Chlorophenylhydrazine

hydrochloride

CAS No.: 41052-75-9

Cat. No.: B146397 Get Quote

Executive Summary & Hazard Characterization
2-Chlorophenylhydrazine hydrochloride (CAS: 41052-75-9) is a halogenated hydrazine

derivative often used as an intermediate in the synthesis of agrochemicals and

pharmaceuticals. Unlike standard organic waste, this compound presents a dual-hazard profile:

the hydrazine moiety (reducing agent, potential carcinogen, acute toxin) and the chlorinated

aromatic ring (environmental persistence).

Effective disposal requires a strict refusal of "drain disposal" and a segregation strategy that

prevents the formation of toxic chloramines or explosive diazonium salts.
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Parameter Classification
Critical Operational
Implication

Toxicity
Acute Tox. 4

(Oral/Dermal/Inhal)

Zero Skin Contact: Hydrazines

are lipophilic and can

penetrate skin rapidly.[1]

Reactivity Reducing Agent

Incompatibility: Violent reaction

with strong oxidizers (e.g.,

nitric acid, permanganates).

Stability HCl Salt

More stable than the free

base, but releases HCl gas

upon thermal decomposition.

Ecological Aquatic Acute 1

Zero Drain Discharge: Even

trace amounts are devastating

to aquatic life.

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" is insufficient for hydrazines. The following PPE protocol is non-

negotiable for handling or disposing of this substance.
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Component Specification Scientific Rationale

Gloves Double-gloving (Nitrile)

Hydrazines can permeate

single layers. The outer glove

protects against gross

contamination; the inner glove

acts as a fail-safe. Latex is not

recommended.

Respiratory Fume Hood (Mandatory)

The HCl salt is a solid, but dust

generation is a high risk. N95

respirators are insufficient for

potential volatile breakdown

products; use a certified fume

hood.

Eye Protection Chemical Goggles

Safety glasses leave gaps.

Goggles prevent exposure to

dust or splashes during

solution preparation.

Clothing Tyvek® Sleeves or Lab Coat

Cotton absorbs liquids; Tyvek

provides a barrier against

splashes during waste transfer.

Waste Segregation & Decision Logic
Proper disposal begins with characterization. You must not mix this chemical with standard

"organic solvents" if those solvents contain ketones (which form hydrazones) or oxidizers (fire

risk).

DOT Diagram: Waste Stream Decision Matrix
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Waste Source: 2-Chlorophenylhydrazine HCl

Determine Physical State

Solid / Powder Liquid Solution Trace Residue (Glassware)

Segregate: Halogenated Organic Solid
(Do NOT mix with Oxidizers) Check Solvent Type Chemical Deactivation

(Bleach Oxidation)

Aqueous Stream:
Collect as Toxic Aqueous Waste

Water Based

Organic Stream:
Collect as Halogenated Solvent Waste

Organic Based

Click to download full resolution via product page

Caption: Decision logic for segregating 2-Chlorophenylhydrazine HCl waste streams to ensure

regulatory compliance and safety.

Detailed Disposal Protocols
Scenario A: Bulk Solid Disposal (Expired or Surplus
Reagent)
Do not deactivate bulk solids in the lab. The reaction generates heat and nitrogen gas, which

can over-pressurize containers.
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Container: Use the original container if possible. If not, transfer to a wide-mouth High-Density

Polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Primary Constituent:[2][3] 2-Chlorophenylhydrazine Hydrochloride.[1][4][5][6]

Hazard Checkboxes: Toxic, Irritant.[1][5]

RCRA Note: While not explicitly P-listed (P068 is phenylhydrazine), treat as Hazardous

Waste (Halogenated).

Storage: Store in a secondary containment bin away from oxidizers (nitrates, perchlorates)

and ketones (acetone).

Disposal: Hand off to your institutional EHS for High-Temperature Incineration.

Scenario B: Liquid Waste (Reaction Mixtures)
Segregation: Ensure the waste container is rated for Halogenated Organics.

pH Check: If the solution is acidic (due to the HCl salt), do not neutralize with strong base

rapidly, as this liberates the free hydrazine base, which is more volatile and toxic. Keep the

waste stream acidic to neutral (pH 4-7) if possible to keep it in salt form.

Incompatibility: Never pour into a "General Organic Waste" drum containing acetone or

methyl ethyl ketone without EHS approval, as this forms hydrazones which can alter the

physical properties of the waste.

Scenario C: Deactivation of Trace Residues (Glassware
Cleaning)
WARNING: This procedure generates Nitrogen gas (

) and potentially small amounts of benzene/chlorobenzene. Perform ONLY in a fume hood.

Preparation: Prepare a dilute solution of Sodium Hypochlorite (Bleach) <5% or commercial

oxidizer.
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Application: Rinse contaminated glassware with the bleach solution.

Mechanism: The hypochlorite oxidizes the hydrazine moiety.

Reaction:

Observation: Allow to sit in the fume hood for 30 minutes. Bubbling indicates gas evolution.

Final Wash: Rinse with copious water.[1][5][7] Collect the first rinse as hazardous aqueous

waste; subsequent rinses can usually go down the drain (verify with local EHS).

Emergency Spill Response Workflow
In the event of a powder spill outside the fume hood, immediate containment is critical to

prevent inhalation.

1. Evacuate & Ventilate
(Allow dust to settle)

2. Don PPE
(Double Nitrile + Goggles)

3. Wet Method Cleanup
(Cover with wet paper towels

to prevent dust)

4. Double Bagging
(Seal waste immediately)

5. Surface Decon
(Wipe with 10% Bleach)

Click to download full resolution via product page

Caption: Immediate operational workflow for solid spill response.

Regulatory & Compliance Notes (RCRA/EPA)
RCRA Classification: 2-Chlorophenylhydrazine is not explicitly listed under the P-list (P068

refers to the parent Phenylhydrazine). However, under 40 CFR 261.3, it exhibits

characteristics of toxicity and reactivity.

Best Practice: Manage as a "U-Listed Equivalent" or Characteristic Hazardous Waste

(Toxic/Reactive).

Transport: UN 2811 (Toxic Solids, Organic, N.O.S.) or UN 3077 (Environmentally Hazardous

Substance).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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